Cas no 1015070-54-8 (1-(Isoquinolin-6-yl)ethanone)

1-(Isoquinolin-6-yl)ethanone structure

Product Name:1-(Isoquinolin-6-yl)ethanone

CAS No:1015070-54-8

Molecular Formula:C₁₁H₉NO

Molecular Weight:171.19526

MDL:MFCD12406161

CID:1096340

PubChem ID:18675880

1-(Isoquinolin-6-yl)ethanone Properties

Names and Identifiers

- 1-(6-isoquinolinyl)-Ethanone
- 1-(6-Isoquinolinyl)ethanone
- 1-(isoquinolin-6-yl)ethanone
- 1-(Isoquinolin-6-Yl)Ethanone(WX626035)
- SCHEMBL3126130
- 1-isoquinolin-6-ylethanone
- MFCD12406161
- CS-0036891
- Z1255443609
- EN300-127382
- 1-(isoquinolin-6-yl)ethan-1-one
- BS-41712
- DB-300780
- AB91284
- DTXSID201310656
- AM802840
- 1015070-54-8
- AKOS022884431
- 1-(ISOQUINOLIN-6-YL)ETHANONE
- +Expand
- MDL： MFCD12406161
- InChIKey： BKFUTIVUUBJCIS-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H9NO/c1-8(13)9-2-3-11-7-12-5-4-10(11)6-9/h2-7H,1H3
- SMILES： CC(=O)C1=CC2=CC=NC=C2C=C1

Computed Properties

Exact Mass: 171.068413911g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 171.068413911g/mol
Heavy Atom Count: 13
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 30Å²

1-(Isoquinolin-6-yl)ethanone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0096YW-250mg	1-(isoquinolin-6-yl)ethanone	1015070-54-8	95%	250mg	$377.00
A2B Chem LLC	AE28136-250mg	1-(Isoquinolin-6-yl)ethanone	1015070-54-8	95%	250mg	$209.00	2024-04-20
Aaron	AR009778-50mg	1-(isoquinolin-6-yl)ethanone	1015070-54-8	95%	50mg	$170.00
abcr	AB444526-250 mg	1-(Isoquinolin-6-yl)ethanone, min. 95%; .	1015070-54-8		250MG	€348.00	2023-07-18
Advanced ChemBlocks	O29909-250MG	1-(isoquinolin-6-yl)ethanone	1015070-54-8	95%	250mg	$270	2024-05-21
Alichem	A189009292-1g	1-(Isoquinolin-6-yl)ethanone	1015070-54-8	95%	1g	$735.00	2023-09-04
Ambeed	A274306-100mg	1-(Isoquinolin-6-yl)ethanone	1015070-54-8	95%	100mg	$178.0
Chemenu	CM111206-1g	1-(isoquinolin-6-yl)ethanone	1015070-54-8	95%	1g	$646	2023-03-06
Enamine	EN300-127382-0.05g	1-(isoquinolin-6-yl)ethan-1-one	1015070-54-8	95%	0.05g	$105.0	2023-07-10
eNovation Chemicals LLC	D593460-1g	1-(Isoquinolin-6-yl)ethanone	1015070-54-8	95%	1g	$635	2022-10-13

1-(Isoquinolin-6-yl)ethanone Related Literature

1. In situ observations of adsorbed microgel particles†

Paul A. FitzGerald,Damien Dupin,Steven P. Armes,Erica J. Wanless Soft Matter, 2007,3, 580-586
2. A remarkable example of co-crystallisation: the crystal structure of the mononuclear and dinuclear diphenyl[2.2]paracyclophanylphosphine palladium(II) chloride complexes trans-[Pd{PPh2(C16H15)}2Cl2]·[Pd{PPh2(C16H15)}Cl2]2·0.6CH2Cl2

Chem. Commun., 1998, 1375-1376
3. Hierarchical NiO mesocrystals with tuneable high-energy facets for pseudocapacitive charge storage†

Yong Xiao,Hang Hu,Chenglong He,Yeru Liang,Luyi Sun J. Mater. Chem. A, 2017,5, 6921-6927
4. Sugar-coated: exopolysaccharide producing lactic acid bacteria for food and human health applications

N. M. Caplice Food Funct., 2015,6, 679-693
5. Front cover

Lab Chip, 2019,19, 3565-3565
6. N-Heterocyclic carbene containing element organic frameworks as heterogeneous organocatalysts†

Marcus Rose,Andreas Notzon,Maja Heitbaum,Georg Nickerl,Silvia Paasch,Eike Brunner,Frank Glorius,Stefan Kaskel Chem. Commun., 2011,47, 4814-4816
7. A phosphine oxide derivative as a universal electron transport material for organic light-emitting diodes

Soon Ok Jeon,Kyoung Soo Yook,Chul Woong Joo,Jun Yeob Lee J. Mater. Chem., 2009,19, 5940-5944
8. Investigation on the growth mechanism of SiC whiskers during microwave synthesis

Bozhen Song,Biao Zhao,Yanfei Lu,Shengnan Wei,Bingbing Fan,Xinyue Zhang Phys. Chem. Chem. Phys., 2018,20, 25799-25805
9. Customisable 3D printed microfluidics for integrated analysis and optimisation†

T. Monaghan,M. J. Harding,R. A. Harris,R. J. Friel,S. D. R. Christie Lab Chip, 2016,16, 3362-3373
10. Recent developments in the selective dispersion of single-walled carbon nanotubes using conjugated polymers

Darryl Fong,Alex Adronov Chem. Sci., 2017,8, 7292-7305

1015070-54-8 (1-(Isoquinolin-6-yl)ethanone) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1015070-54-8)1-(Isoquinolin-6-yl)ethanone

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):160.0/271.0/732.0